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Compound of Interest

Compound Name: IC87201

Cat. No.: B10788218 Get Quote

For Immediate Release

This guide provides a comprehensive comparison of IC87201 and its effects on cyclic

guanosine monophosphate (cGMP) levels, offering valuable insights for researchers, scientists,

and professionals in drug development. By examining its performance against alternative

compounds and presenting detailed experimental data, this document serves as a crucial

resource for understanding the nuances of NMDA receptor-downstream signaling modulation.

Quantitative Comparison of cGMP Inhibition
The following table summarizes the quantitative data on the inhibition of N-methyl-D-aspartate

(NMDA)-stimulated cGMP production by IC87201 and alternative compounds. This data is

compiled from studies on cultured hippocampal neurons, providing a direct comparison of their

efficacy.
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Compound
Mechanism of
Action

Concentration
Effect on NMDA-
Stimulated cGMP
Production

IC87201

Inhibitor of the protein-

protein interaction

between PSD-95 and

neuronal nitric oxide

synthase (nNOS)[1]

[2].

20 µM Suppression[1].

ZL006

Structurally related

inhibitor of the PSD-

95/nNOS

interaction[2].

20 µM Suppression[1].

Dextromethorphan

(DXM)

NMDA receptor

antagonist[3].
-

Indirectly inhibits by

blocking receptor

activation.

MK-801
NMDA receptor

antagonist[1].
1 µM

Trend towards

reduction[1].

Signaling Pathway and Experimental Workflow
To visually represent the mechanisms and processes discussed, the following diagrams have

been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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